N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-4-methoxybenzamide

• Molecular Formula: C22H26ClN3O3
• Molecular Weight: 415.9 g/mol
• IUPAC Name: N-[3-chloro-4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]-4-methoxybenzamide
• InChI: InChI=1S/C22H26ClN3O3/c1-15(2)22(28)26-12-10-25(11-13-26)20-9-6-17(14-19(20)23)24-21(27)16-4-7-18(29-3)8-5-16/h4-9,14-15H,10-13H2,1-3H3,(H,24,27)
• InChI Key: PHGLTMVLMBUKEM-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)OC)Cl

Description

N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-4-methoxybenzamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the field of cancer research. This compound has been shown to have potent anti-tumor activity and is currently being investigated for its potential use in the treatment of various types of cancer.

Mechanism of Action

N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-4-methoxybenzamide works by inhibiting the activity of several key signaling pathways that are involved in the growth and survival of cancer cells. Specifically, this compound targets the Bruton's tyrosine kinase (BTK) and interleukin-2-inducible T-cell kinase (ITK) pathways, which are known to be dysregulated in many types of cancer.
Biochemical and Physiological Effects
This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cell proliferation and migration. In addition, this compound has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-4-methoxybenzamide is its potency and selectivity for BTK and ITK, which makes it a promising candidate for the treatment of cancer. However, one limitation of this compound is that it may have off-target effects on other signaling pathways, which could potentially lead to unwanted side effects.

Future Directions

There are several potential future directions for the development of N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-4-methoxybenzamide and related compounds. One area of interest is the use of this compound in combination with other anti-cancer agents, such as chemotherapy or immunotherapy. Another potential direction is the investigation of this compound in other types of cancer, such as breast cancer or lung cancer. Finally, there is also interest in developing more potent and selective inhibitors of BTK and ITK, which could potentially lead to improved therapeutic outcomes.

Synthesis Methods

The synthesis of N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-4-methoxybenzamide involves several steps, including the reaction of 3-chloro-4-(4-isobutyryl-1-piperazinyl)aniline with 4-methoxybenzoyl chloride in the presence of a base. The resulting product is then purified using various chromatography techniques to obtain the final compound.

Scientific Research Applications

N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]-4-methoxybenzamide has been extensively studied in pre-clinical models of cancer, including both in vitro and in vivo studies. These studies have shown that this compound has potent anti-tumor activity against a variety of cancer cell lines, including lymphoma, leukemia, and solid tumors.